Cas no 108912-14-7 (Atliprofen)

• Product Name: Atliprofen
• CAS No: 108912-14-7
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 128210
• Update Time: 2023-08-02

Atliprofen Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-(3-thienyl)-
• 2-[4-(3-Thienyl)phenyl]propionic acid methyl ester (free acid)
• PFLCZHOSQMPCMN-UHFFFAOYSA-N
• ATLIPROFEN
• Atliprofen [WHO-DD]
• Benzeneacetic acid, alpha-methyl-4-(3-thienyl)-
• Atliprofen [INN]
• (+/-)-p-3-Thienylhydratropic acid
• Q27251352
• Atliprofen

• Inchi： 1S/C13H12O2S/c1-9(13(14)15)10-2-4-11(5-3-10)12-6-7-16-8-12/h2-9H,1H3,(H,14,15)
• InChI Key： PFLCZHOSQMPCMN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 65.5